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Compound of Interest

(5-(3-Fluorophenyl)isoxazol-4-
Compound Name:

yl)methanol
CAS No.: 1888763-74-3
Cat. No.: B1531673

Get Quote

Executive Summary

Isoxazole-4-methanol (CAS: 288-14-2 derivative) is a critical scaffold in medicinal chemistry,
often serving as a bioisostere for carboxylic acids or as a linker in fragment-based drug
discovery. Its structural characterization is frequently complicated by the existence of
regioisomers (3- and 5-substituted variants) which exhibit identical molecular weights (

Da) and similar polarity.

This guide delineates the specific Electron lonization (El) fragmentation signatures that
distinguish the 4-isomer. Unlike the 3- and 5-isomers, which are prone to rapid ring cleavage
driven by heteroatom proximity, isoxazole-4-methanol displays a distinct stability profile and
unique rearrangement pathways, making MS a definitive tool for its identification.

Key Differentiators
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Mechanistic Fragmentation Analysis

The fragmentation of isoxazoles is governed by the weakness of the N-O bond (approx. 55
kcal/mol). Upon ionization, this bond ruptures, leading to a diradical or zwitterionic intermediate
that isomerizes to an azirine or oxazole before final fragmentation.

The "4-Position" Stability Effect

In isoxazole-4-methanol, the hydroxymethyl group is located at the C4 position, "insulated"
between the C3 and C5 carbons.

e 3- and 5-positions are directly attached to the heteroatoms (N and O), facilitating immediate
"ortho-like" interaction and rapid ring degradation (e.g., loss of HCN or CO).

» 4-position substituents do not directly participate in the initial N-O cleavage. Consequently,
the molecular ion (M

) of the 4-isomer is typically more abundant than that of the 5-isomer.

o Pathway: The primary fragmentation often involves the side chain before the ring is
destroyed. We observe significant M-17 (-OH) and M-29 (-CHO) peaks, driven by the
stability of the resulting isoxazolyl cation.
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Comparative Pathways (3- vs 4- vs 5-)

e 3-Methanol: The substituent is

to Nitrogen. The N-O cleavage facilitates a "nitrile elimination” mechanism. The major
fragment is often the nitrile bearing the substituent: HOCH

-CN (
57).
e 5-Methanol: The substituent is

to Oxygen. N-O cleavage leads to an acyl radical or ketene intermediate. The major
fragment is often related to the acyl group: R-CO

e 4-Methanol: The ring splits across the C3-C4 or C4-C5 bonds after isomerization. Because
the substituent is central, it is often retained in larger fragments or lost as a neutral alkene if
the alkyl chain allows (less relevant for methanol, but crucial for longer chains).

Visualization of Fragmentation Logic
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Figure 1: Comparative fragmentation logic. The 4-isomer favors side-chain modification prior to
ring destruction, whereas 3- and 5-isomers undergo rapid skeletal cleavage.

Detailed Comparison & Diaghostic Data

The following table summarizes the diagnostic ions observed in Electron lonization (70 eV)
mass spectrometry.
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Mechanism Note

Behaves like an allylic
alcohol.[1]

Nitrile elimination

dominates.

Retro-aldol/Acyl

cleavage dominates.

Interpretation of 4-Methanol Spectrum

e 99 (

): The parent peak is clearly visible.

. 82

): Loss of the hydroxyl radical (

OH). This is favored because the resulting cation is stabilized by the aromatic isoxazole ring
(benzylic-like stabilization).

. 70 (

): Loss of the formyl radical (

CHO). This suggests a rearrangement where the side chain is lost, leaving the protonated

isoxazole ring.
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» 43/42: Non-specific lower mass fragments from final ring degradation (CNO species).

Experimental Protocol: GC-MS Analysis

To replicate these results and validate the isomer identity, follow this standardized protocol.

Sample Preparation

» Solvent: Methanol or Ethyl Acetate (HPLC Grade).
» Concentration: 100

g/mL (100 ppm).

» Derivatization (Optional but Recommended): Silylation with BSTFA + 1% TMCS.
o Why? The -OH group causes peak tailing. TMS-derivatives (

) provide sharper peaks and distinct M-15 (methyl) losses that further differentiate isomers
based on steric hindrance at the 3, 4, or 5 positions.

Instrument Parameters (Agilent 5977 or equivalent)

« Inlet: Splitless mode, 250°C.
e Column: DB-5ms or equivalent (30m x 0.25mm x 0.25
m).
e Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
e Oven Program:
o Hold 50°C for 1 min.
o Ramp 20°C/min to 280°C.
o Hold 3 min.

e Source: El Source, 230°C, 70 eV.
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Analytical Workflow
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Figure 2: Step-by-step analytical workflow for distinguishing isoxazole methanols.

References

e NIST Mass Spectrometry Data Center.Isoxazole Mass Spectrum (Electron lonization).[2]
National Institute of Standards and Technology.[3][4][5] Available at: [Link]

e Bowie, J. H., et al.Electron impact studies. XXXVII. Skeletal-rearrangement fragments in the
mass spectra of alkyl and aryl isoxazoles. Australian Journal of Chemistry, 1969. Available
at: [Link]

e Zhang, J. Y., et al.Collision-induced dissociation of valdecoxib metabolites: a novel
rearrangement involving an isoxazole ring. Journal of Mass Spectrometry, 2004. Available at:
[Link]

e Parr, M. K., et al.Identification of steroid isoxazole isomers marketed as designer
supplement. Steroids, 2009. Available at: [Link]

e PubChem.Isoxazole-4-methanol Compound Summary. National Library of Medicine.
Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Isoxazole | C3H3NO | CID 9254 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1531673/docs?utm_src=pdf-body-img#mass-spectrometry-fragmentation-patterns-isoxazole-4-methanol-comparison-guide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C288426&Mask=3EFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5765446&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=288-14-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C288142&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C288142&Mask=200
https://www.publish.csiro.au/ch/CH9690563
https://pubmed.ncbi.nlm.nih.gov/15039937/
https://pubmed.ncbi.nlm.nih.gov/19059296/
https://pubchem.ncbi.nlm.nih.gov/compound/9254
https://www.benchchem.com/product/b1531673?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Isoxazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1531673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

e 2. Oxazole [webbook.nist.gov]

e 3. Isoxazole, 5-methyl- [webbook.nist.gov]
e 4. Isoxazole [webbook.nist.gov]

e 5. Isoxazole [webbook.nist.gov]

» To cite this document: BenchChem. [Mass Spectrometry Fragmentation Patterns: Isoxazole-
4-methanol Comparison Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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